Cas no 1361656-68-9 (2-Chloro-4-(2,3,6-trichlorophenyl)-3-(trifluoromethyl)pyridine)

• Product Name: 2-Chloro-4-(2,3,6-trichlorophenyl)-3-(trifluoromethyl)pyridine
• CAS No: 1361656-68-9
• MF: C₁₂H₄Cl₄F₃N
• MW: 360.974069595337
• CID: 4966484
• Update Time: 2025-05-22

2-Chloro-4-(2,3,6-trichlorophenyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(2,3,6-trichlorophenyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4Cl4F3N/c13-6-1-2-7(14)10(15)8(6)5-3-4-20-11(16)9(5)12(17,18)19/h1-4H
• InChI Key： POJZLGSPIOEORC-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=CN=C(C=1C(F)(F)F)Cl)Cl)Cl

Computed Properties

• Exact Mass: 360.902044 g/mol
• Monoisotopic Mass: 358.904994 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 12.9
• Molecular Weight: 361.0

Additional information on 2-Chloro-4-(2,3,6-trichlorophenyl)-3-(trifluoromethyl)pyridine

Comprehensive Analysis of 2-Chloro-4-(2,3,6-trichlorophenyl)-3-(trifluoromethyl)pyridine (CAS No. 1361656-68-9)

2-Chloro-4-(2,3,6-trichlorophenyl)-3-(trifluoromethyl)pyridine (CAS No. 1361656-68-9) is a specialized halogenated pyridine derivative with significant applications in agrochemical and pharmaceutical research. This compound features a unique molecular structure combining chloro and trifluoromethyl functional groups, which enhance its reactivity and stability. Researchers and industry professionals frequently search for synthesis methods of 1361656-68-9, applications of trifluoromethylpyridines, and chlorophenyl derivatives in crop protection, making it a topic of high relevance in modern chemistry.

The molecular formula of 2-Chloro-4-(2,3,6-trichlorophenyl)-3-(trifluoromethyl)pyridine is C₁₂H₄Cl₄F₃N, with a molecular weight of 344.93 g/mol. Its structure is characterized by a pyridine ring substituted at the 2-position with chlorine, at the 3-position with a trifluoromethyl group, and at the 4-position with a 2,3,6-trichlorophenyl moiety. This arrangement contributes to its lipophilicity and bioactivity, which are critical for its performance in target applications. Recent studies highlight its potential in pesticide formulations, particularly as an intermediate for novel insecticide development, aligning with the growing demand for sustainable crop protection solutions.

In agrochemical applications, 1361656-68-9 serves as a key intermediate in the synthesis of advanced pyridine-based pesticides. Its multi-halogenated structure offers enhanced binding affinity to biological targets, improving efficacy against resistant pests. Industry trends indicate rising interest in halogenated heterocycles for pest control, driven by the need for environmentally friendly alternatives to traditional chemicals. Researchers are also exploring its utility in pharmaceutical intermediates, where the trifluoromethyl group can modulate drug metabolism and bioavailability.

The synthesis of 2-Chloro-4-(2,3,6-trichlorophenyl)-3-(trifluoromethyl)pyridine typically involves cross-coupling reactions or halogenation protocols. Optimizing these processes is a frequent topic in scientific literature, as efficient production methods reduce costs and environmental impact. Analytical techniques such as HPLC and NMR spectroscopy are essential for verifying purity and structure, ensuring compliance with regulatory standards. With increasing scrutiny on chemical safety and green chemistry principles, innovations in synthetic routes for 1361656-68-9 are highly sought after.

Market dynamics for halogenated pyridine derivatives like 1361656-68-9 reflect broader trends in specialty chemicals. The compound’s niche applications in agrochemicals and pharmaceuticals position it as a high-value product. Suppliers and manufacturers emphasize custom synthesis services and scalable production to meet diverse client needs. Additionally, regulatory frameworks such as REACH and EPA guidelines influence its commercial availability, prompting stakeholders to prioritize compliance documentation and safety data sheets.

Future research on 2-Chloro-4-(2,3,6-trichlorophenyl)-3-(trifluoromethyl)pyridine may focus on expanding its utility in drug discovery and material science. The compound’s structural versatility makes it a candidate for designing new bioactive molecules. Collaborative efforts between academia and industry could unlock novel applications, particularly in precision agriculture and targeted therapies. As sustainability becomes a global priority, innovations in green synthesis pathways for 1361656-68-9 will likely gain traction.

In summary, 2-Chloro-4-(2,3,6-trichlorophenyl)-3-(trifluoromethyl)pyridine (CAS No. 1361656-68-9) is a versatile compound with growing importance in agrochemical and pharmaceutical sectors. Its multi-halogenated pyridine core offers unique chemical properties, driving demand for custom synthesis and application development. By addressing key challenges in synthesis efficiency and regulatory compliance, stakeholders can capitalize on emerging opportunities in this specialized market.